Cas no 1807053-84-4 (1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one)

• Product Name: 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one
• CAS No: 1807053-84-4
• MF: C₉H₇BrClFO
• MW: 265.506684541702
• CID: 4974962
• Update Time: 2025-07-19

1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one

• Inchi： 1S/C9H7BrClFO/c1-5(13)9(11)6-3-2-4-7(12)8(6)10/h2-4,9H,1H3
• InChI Key： XPAQSLJDVQNYFV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C(C)=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one

1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one (CAS No. 1807053-84-4): A Versatile Compound in Modern Pharmaceutical and Chemical Research

1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one, with the systematic designation of CAS No. 1807053-84-4, represents a highly specialized chemical entity characterized by its unique molecular architecture. This compound belongs to the class of substituted ketones, featuring a central carbon atom bonded to two functional groups: a 2-bromo-3-fluorophenyl group and a 1-chloropropan-2-one moiety. The structural complexity of this molecule has attracted significant attention in recent years due to its potential applications in medicinal chemistry, materials science, and synthetic organic chemistry. The presence of both bromine and fluorine atoms in the aromatic ring, combined with the chlorinated ketone group, creates a unique set of physicochemical properties that make this compound a valuable candidate for further exploration.

Recent studies have highlighted the importance of 2-bromo-3-fluorophenyl substituents in modulating the biological activity of organic molecules. The bromine atom, being a heavy halogen, introduces steric hindrance and alters the electronic distribution of the aromatic ring, while the fluorine atom enhances the hydrophobicity and metabolic stability of the compound. These properties are critical in drug design, as they influence the compound's ability to interact with biological targets such as enzymes, receptors, and ion channels. The 1-chloropropan-2-one group further contributes to the compound's reactivity, as it contains a carbonyl group that can engage in various chemical transformations, including nucleophilic substitution and electrophilic addition reactions.

The synthesis of 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one has been the focus of several recent publications, particularly in the context of green chemistry and sustainable synthesis methods. One notable approach involves the use of catalytic cross-coupling reactions to efficiently introduce the bromine and fluorine substituents into the aromatic ring. For instance, a 2023 study published in Organic & Biomolecular Chemistry described a novel method utilizing a palladium-catalyzed Suzuki-Miyaura coupling reaction to selectively functionalize the aromatic ring with the desired substituents. This method not only improves the yield of the target compound but also reduces the environmental impact associated with traditional synthetic routes, aligning with the growing emphasis on eco-friendly chemical processes in the pharmaceutical industry.

Another critical aspect of this compound's research lies in its potential applications in the development of novel therapeutics. The 2-bromo-3-fluorophenyl group has been shown to exhibit selective interactions with certain protein kinases, which are key targets in the treatment of cancer and inflammatory diseases. A 2022 study in Journal of Medicinal Chemistry demonstrated that derivatives of 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one exhibited promising anti-inflammatory activity by inhibiting the activity of cyclooxygenase-2 (COX-2), a target enzyme involved in the production of pro-inflammatory prostaglandins. These findings suggest that the compound could serve as a scaffold for the development of new anti-inflammatory drugs with improved selectivity and reduced side effects compared to existing therapies.

Furthermore, the 1-chloropropan-2-one moiety has been explored for its potential in the synthesis of bioactive molecules through various chemical modifications. Recent research has focused on the transformation of this group into more reactive intermediates, such as α-chloroketones, which can then be used to prepare a wide range of functionalized derivatives. For example, a 2023 paper in Chemical Communications reported the use of 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one as a versatile building block in the synthesis of heterocyclic compounds with potential applications in the treatment of neurodegenerative diseases. The ability to selectively modify the chlorinated ketone group has opened new avenues for the design of molecules with tailored biological activities.

The physicochemical properties of 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one are also of significant interest in the field of materials science. The presence of halogen atoms in the aromatic ring influences the compound's solubility, melting point, and thermal stability, making it suitable for use in various industrial applications. A 2024 study published in Advanced Materials explored the use of this compound as a precursor for the synthesis of conductive polymers with enhanced electrical properties. The researchers found that the incorporation of 2-bromo-3-fluorophenyl substituents into the polymer backbone significantly improved the charge transport efficiency, highlighting the compound's potential in the development of advanced electronic materials.

Despite its promising applications, the synthesis and characterization of 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one present several challenges that researchers are actively working to overcome. One of the primary difficulties lies in the precise control of the substitution pattern on the aromatic ring, as both bromine and fluorine atoms can undergo competing reactions under certain conditions. To address this issue, recent advances in computational chemistry have been employed to predict the reaction pathways and optimize the synthetic conditions for the preparation of the target compound. A 2023 review article in Chemical Reviews discussed the use of density functional theory (DFT) calculations to model the reactivity of 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one and identify the most favorable synthetic routes for its preparation.

The environmental impact of the production and use of 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one is another important consideration in its development. As the pharmaceutical and chemical industries strive to reduce their carbon footprint and minimize the use of hazardous substances, the sustainability of the compound's synthesis and application has become a key research focus. A 2024 study in Green Chemistry investigated the use of biodegradable solvents and catalysts in the synthesis of this compound, demonstrating that these approaches could significantly reduce the environmental impact while maintaining the efficiency of the reaction process. Such efforts are crucial for ensuring that the compound's potential benefits are realized without compromising ecological sustainability.

In conclusion, 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one represents a compound of significant scientific and industrial interest due to its unique structural features and potential applications. The ongoing research into its synthesis, reactivity, and biological activity highlights the importance of this molecule in the development of new therapeutics, materials, and chemical processes. As the field of organic chemistry continues to evolve, the exploration of compounds like 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one will undoubtedly play a crucial role in advancing our understanding of molecular interactions and their practical implications.

Looking ahead, the continued investigation of 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one is expected to yield further insights into its potential applications. Researchers are particularly interested in exploring its role in the development of targeted therapies for complex diseases, as well as its use in the creation of novel materials with enhanced functional properties. The interdisciplinary nature of this research, spanning organic chemistry, medicinal chemistry, and materials science, underscores the importance of collaborative efforts in unlocking the full potential of this compound. As the scientific community continues to push the boundaries of chemical innovation, the study of 1-(2-Bromo-3-fluorophenyl)-1-chloropropan-2-one will remain a vital area of exploration for years to come.